Cas no 2639374-19-7 (rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid)

• Product Name: rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid
• CAS No: 2639374-19-7
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 5639248
• PubChem ID: 165902558
• Update Time: 2025-10-29

rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639374-19-7
• EN300-27782806
• rac-(2R,4S,5S)-1-[(benzyloxy)carbonyl]-2,5-dimethylpiperidine-4-carboxylic acid
• rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-11-9-17(12(2)8-14(11)15(18)19)16(20)21-10-13-6-4-3-5-7-13/h3-7,11-12,14H,8-10H2,1-2H3,(H,18,19)/t11-,12-,14+/m1/s1
• InChI Key： MDCUKQKPCZZROP-BZPMIXESSA-N
• SMILES： OC([C@H]1C[C@@H](C)N(C(=O)OCC2C=CC=CC=2)C[C@H]1C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid

Research Briefing on rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid (CAS: 2639374-19-7)

In recent years, the compound rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid (CAS: 2639374-19-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases. The stereochemical complexity of this compound, characterized by its (2R,4S,5S) configuration, plays a pivotal role in its biological activity and synthetic utility.

Recent studies have focused on optimizing the synthetic routes for rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach utilizing enzymatic resolution, achieving an enantiomeric excess (ee) of >98%. This advancement addresses previous challenges in obtaining high-purity stereoisomers, which is critical for pharmacological applications where stereochemistry significantly impacts drug efficacy and safety profiles.

The pharmacological potential of this compound has been explored in multiple research programs. Notably, its structural motif has been incorporated into protease inhibitor scaffolds targeting SARS-CoV-2 main protease (Mpro), as reported in a Nature Communications study (2024). The dimethylpiperidine core demonstrates optimal spatial arrangement for binding to the S1' pocket of Mpro, with the benzyloxycarbonyl group providing necessary hydrophobic interactions. These findings suggest promising applications in antiviral drug development.

Structural-activity relationship (SAR) studies have revealed that modifications at the 4-carboxylic acid position of rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid can significantly alter biological properties. A recent Bioorganic & Medicinal Chemistry paper (2024) demonstrated that conversion to amide derivatives enhances blood-brain barrier permeability, making these analogs attractive candidates for central nervous system (CNS) drug development. This is particularly relevant for neurodegenerative disease research, where the compound's scaffold shows affinity for σ receptors.

From a chemical biology perspective, the compound has been utilized as a versatile building block in diversity-oriented synthesis. Its rigid piperidine core with multiple stereocenters serves as an excellent template for constructing complex molecular architectures. Recent work published in Angewandte Chemie (2024) employed this intermediate in the synthesis of spirocyclic compounds with demonstrated activity against drug-resistant bacterial strains, highlighting its potential in addressing antimicrobial resistance challenges.

Ongoing research continues to explore the full therapeutic potential of rac-(2R,4S,5S)-1-(benzyloxy)carbonyl-2,5-dimethylpiperidine-4-carboxylic acid and its derivatives. Current investigations include its application in targeted protein degradation (PROTACs) and as a chiral auxiliary in asymmetric synthesis. The compound's unique structural features and demonstrated biological activities position it as a valuable asset in medicinal chemistry and drug discovery pipelines.